Cas no 1804812-18-7 (Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804812-18-7
• MF: C₁₁H₉F₆NO₃
• MW: 317.184484243393
• CID: 4815011
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H9F6NO3/c1-2-20-7(19)3-5-9(12)8(10(13)14)6(4-18-5)21-11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： YQJJIROCWBJTFB-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CN=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804812-18-7)

In the realm of fluorinated pyridine derivatives, Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804812-18-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in the field of fluorinated organic chemistry.

The compound Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate belongs to the class of fluorinated pyridines, which are increasingly sought after in pharmaceutical and agrochemical research. Its molecular structure, characterized by multiple fluorine substitutions and a trifluoromethoxy group, imparts distinct electronic and steric properties. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the role of fluorinated compounds in enhancing metabolic stability and lipophilicity.

One of the key trends in organic chemistry today is the exploration of sustainable synthesis methods. The synthesis of Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate often involves multi-step reactions, including fluorination and esterification processes. Recent advancements in catalytic fluorination have sparked interest in optimizing these steps to reduce environmental impact. For instance, the use of transition metal catalysts or organocatalysts has been explored to improve yield and selectivity.

The compound's CAS No. 1804812-18-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its physical properties, such as melting point, solubility, and stability under various conditions. These parameters are critical for applications in drug discovery and material science. Additionally, the compound's spectroscopic data (e.g., NMR, IR, and mass spectra) are of high interest for analytical validation.

Another hot topic tied to this compound is its role in precision agriculture. Fluorinated pyridines are known to exhibit herbicidal and pesticidal activities, and researchers are investigating whether Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate can contribute to next-generation agrochemicals. Its structure-activity relationship (SAR) is being studied to optimize efficacy while minimizing environmental persistence.

In the pharmaceutical sector, the compound's potential as a protease inhibitor or kinase modulator is under scrutiny. Fluorinated compounds often exhibit improved binding affinity and pharmacokinetic profiles, making them valuable in targeted therapy development. Questions about its toxicity profile and metabolic pathways are also common among researchers, highlighting the need for comprehensive preclinical studies.

From a commercial perspective, the demand for custom fluorinated building blocks like Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate is rising. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of contract research organizations (CROs) and academic labs. Pricing, purity, and scalability are frequent discussion points in procurement forums.

To conclude, Ethyl 4-(difluoromethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804812-18-7) represents a versatile and promising fluorinated pyridine derivative. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural attributes. As research into fluorine chemistry advances, this compound is poised to play a pivotal role in innovation across multiple industries.